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Compound of Interest

Compound Name: N,N-Dimethylsulfamide

CAS No.: 3984-14-3

Cat. No.: B133956

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N,N-
Dimethylsulfamide, a compound of interest in various chemical and pharmaceutical research

fields. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and

mass spectrometry (MS) characteristics, offering a foundational dataset for its identification,

characterization, and application in further studies.

Spectroscopic Data Summary
The quantitative spectroscopic data for N,N-Dimethylsulfamide are summarized in the tables

below for ease of reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Spectroscopic Data
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Chemical Shift (δ) ppm Multiplicity Assignment

2.65 Singlet N(CH₃)₂

4.71 Singlet (broad) NH₂

Solvent: DMSO-d₆

¹³C NMR (Carbon-13 NMR) Spectroscopic Data

Chemical Shift (δ) ppm Assignment

37.5 N(CH₃)₂

Solvent: Not specified in available data

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

3370 Strong N-H stretch (asymmetric)

3270 Strong N-H stretch (symmetric)

2940 Medium C-H stretch (asymmetric)

2840 Medium C-H stretch (symmetric)

1470 Medium C-H bend (scissoring)

1320 Strong S=O stretch (asymmetric)

1160 Strong S=O stretch (symmetric)

950 Medium S-N stretch

Mass Spectrometry (MS)
Liquid Chromatography-Mass Spectrometry (LC-MS)[1]
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m/z Intensity (relative) Assignment

125.0379 - [M+H]⁺

108.0116 40 [M+H-NH₃]⁺

127.0324 42 [M+Na]⁺

Ionization Mode: Electrospray Ionization (ESI), Positive

Experimental Protocols
The data presented in this guide are based on standard spectroscopic techniques. The

following are detailed methodologies representative of the experiments used to obtain such

data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 5-10 mg of N,N-Dimethylsulfamide is dissolved in

about 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆). The solution is transferred to a 5

mm NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition:

¹H NMR: The spectrometer is tuned to the proton frequency. A standard single-pulse

experiment is performed. Key parameters include a 30-degree pulse angle, a relaxation

delay of 1-2 seconds, and the acquisition of a sufficient number of scans to achieve a

good signal-to-noise ratio.

¹³C NMR: The spectrometer is tuned to the carbon-13 frequency. A proton-decoupled

experiment is typically run to simplify the spectrum to single lines for each unique carbon

atom. A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans are

generally required due to the lower natural abundance and sensitivity of the ¹³C nucleus.

Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed to obtain

the frequency-domain spectrum. The spectrum is then phased and baseline corrected.
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Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g.,

tetramethylsilane, TMS).

Infrared (IR) Spectroscopy
Sample Preparation: For a solid sample like N,N-Dimethylsulfamide, the Attenuated Total

Reflectance (ATR) technique is commonly employed. A small amount of the solid is placed

directly onto the ATR crystal.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR

accessory is used.

Data Acquisition: A background spectrum of the clean, empty ATR crystal is recorded. The

sample is then placed on the crystal, and the sample spectrum is acquired. The instrument's

software automatically ratios the sample spectrum to the background spectrum to generate

the final absorbance or transmittance spectrum. The typical spectral range is 4000-400 cm⁻¹.

Data Processing: The resulting spectrum is analyzed to identify the characteristic absorption

bands corresponding to the different functional groups present in the molecule.

Mass Spectrometry (MS)
Sample Preparation: A dilute solution of N,N-Dimethylsulfamide is prepared in a suitable

solvent compatible with the ionization source (e.g., a mixture of water and acetonitrile with a

small amount of formic acid for ESI).

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS), is used. For the data presented, an electrospray ionization (ESI) source was

utilized.[1]

Data Acquisition: The sample solution is introduced into the ion source. In positive ion mode

ESI, the analyte molecules are protonated or form adducts (e.g., with sodium ions). The ions

are then guided into the mass analyzer (e.g., a quadrupole, time-of-flight, or ion trap), which

separates them based on their mass-to-charge ratio (m/z).

Data Processing: The detector records the abundance of ions at each m/z value, generating

a mass spectrum. The spectrum is analyzed to determine the molecular weight of the
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compound and to identify characteristic fragment ions.

Visualizations
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

chemical compound like N,N-Dimethylsulfamide.
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Caption: Workflow for the Spectroscopic Analysis of N,N-Dimethylsulfamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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